Cas no 760212-73-5 (5-bromo-1-methyl-2-phenyl-1H-benzimidazole)

• Product Name: 5-bromo-1-methyl-2-phenyl-1H-benzimidazole
• CAS No: 760212-73-5
• MF: C₁₄H₁₁BrN₂
• MW: 287.154542207718
• CID: 2885498
• PubChem ID: 23094080
• Update Time: 2025-05-20

5-bromo-1-methyl-2-phenyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-2-phenyl-1H-benzo[d]imidazole
• 5-bromo-1-methyl-2-phenyl-1,3-benzodiazole
• A1-26372
• SCHEMBL337983
• 760212-73-5
• AGXBDFLBYGQPOB-UHFFFAOYSA-N
• DB-206633
• MFCD27939636
• 5-bromo-1-methyl-2-phenylbenzimidazole
• 5-bromo-1-methyl-2-phenyl-1H-benzimidazole

• Inchi： 1S/C14H11BrN2/c1-17-13-8-7-11(15)9-12(13)16-14(17)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： AGXBDFLBYGQPOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C1C=CC=CC=1)N2C

Computed Properties

• Exact Mass: 286.01056g/mol
• Monoisotopic Mass: 286.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-bromo-1-methyl-2-phenyl-1H-benzimidazole

Chemical Profile of 5-bromo-1-methyl-2-phenyl-1H-benzimidazole (CAS No. 760212-73-5)

5-bromo-1-methyl-2-phenyl-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 760212-73-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a bromine substituent at the 5-position, a methyl group at the 1-position, and a phenyl ring at the 2-position, contribute to its unique chemical properties and biological interactions.

The benzimidazole core is a privileged scaffold in drug discovery, exhibiting a wide range of pharmacological effects. It has been extensively studied for its roles in modulating various biological pathways, including those involved in cancer, inflammation, and infectious diseases. The bromine atom in 5-bromo-1-methyl-2-phenyl-1H-benzimidazole serves as a key functional group that can participate in various chemical transformations, making it a valuable intermediate in synthetic chemistry. Additionally, the methyl and phenyl groups enhance the lipophilicity and binding affinity of the molecule, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives with enhanced therapeutic efficacy and reduced side effects. The compound 5-bromo-1-methyl-2-phenyl-1H-benzimidazole has emerged as a promising candidate in this context. Studies have demonstrated its potential as an inhibitor of certain enzymes and receptors implicated in disease pathogenesis. For instance, research indicates that this compound may interfere with the activity of kinases and other targets relevant to cancer progression.

One of the most compelling aspects of 5-bromo-1-methyl-2-phenyl-1H-benzimidazole is its ability to modulate intracellular signaling pathways. Preliminary findings suggest that it can inhibit the activity of specific kinases that are overexpressed in tumor cells, thereby inducing apoptosis or inhibiting cell proliferation. These effects make it an attractive lead compound for further development into an anticancer therapeutic agent. Moreover, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other drugs.

The synthesis of 5-bromo-1-methyl-2-phenyl-1H-benzimidazole involves multi-step organic reactions that highlight its synthetic versatility. The bromination step at the 5-position is particularly critical, as it introduces a reactive site for further functionalization. Subsequent reactions, such as alkylation and arylation, allow for the introduction of the methyl and phenyl groups, respectively. These synthetic strategies are well-documented in organic chemistry literature and have been optimized for high yield and purity.

The pharmacokinetic properties of 5-bromo-1-methyl-2-phenyl-1H-benzimidazole are also subjects of intense investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it interacts with biological systems. Initial studies indicate that it exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. However, further studies are needed to fully characterize its pharmacokinetic behavior.

In addition to its anticancer potential, 5-bromo-1-methyl-2-phenyl-1H-benzimidazole has shown promise in other therapeutic areas. For example, it may have applications in treating inflammatory diseases by modulating cytokine production and immune cell function. The bromine substituent plays a crucial role in these interactions by enabling hydrogen bonding or other non-covalent interactions with biological targets. This versatility underscores the importance of benzimidazole derivatives as pharmacological tools.

The development of computational models has further accelerated the study of 5-bromo-1-methyl-2-phenyl-1H-benzimidazole. Molecular docking simulations have been used to predict its binding affinity to various protein targets, providing insights into its mechanism of action. These computational approaches complement experimental studies by allowing researchers to screen large libraries of compounds efficiently. The integration of experimental data with computational predictions has become an indispensable part of modern drug discovery.

Future directions in the research of 5-bromo-1-methyl-2-phenyl-1H-benzimidazole include optimizing its chemical structure for improved potency and selectivity. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to refine its pharmacological profile. Additionally, preclinical studies are underway to evaluate its safety and efficacy in animal models before human clinical trials can be initiated.

The impact of 5-bromo-1-methyl-2-phenyl-1H-benzimidazole on medicinal chemistry extends beyond its immediate applications. It serves as a valuable building block for synthesizing more complex derivatives with tailored biological activities. The lessons learned from studying this compound contribute to our understanding of how structural modifications influence molecular recognition and therapeutic outcomes.

In conclusion,5-bromo-lmethyl-Z-phcnyl-lHbenzimidazoIe (CAS No.l76021273S) represents an exciting opportunity for innovation in pharmaceutical research Its unique structural features make it a versatile tool for drug discovery with potential applications across multiple therapeutic areas Further exploration of this compound promises to yield novel therapeutics that address unmet medical needs